Cas no 58889-48-8 (N-alpha-Cbz-L-tryptophanol)

• Product Name: N-alpha-Cbz-L-tryptophanol
• CAS No: 58889-48-8
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 340511
• Update Time: 2025-07-16

N-alpha-Cbz-L-tryptophanol Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl]-, phenylmethylester, (S)-
• N-alpha-Cbz-L-tryptophanol
• N-Cbz-L-tryptophanol
• N-Cbz-L-tryptophanol,98%e.e.
• Carbamic acid, N-[(1S)-2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl]-, phenylmethyl ester

• Inchi： 1S/C19H20N2O3/c22-12-16(10-15-11-20-18-9-5-4-8-17(15)18)21-19(23)24-13-14-6-2-1-3-7-14/h1-9,11,16,20,22H,10,12-13H2,(H,21,23)/t16-/m0/s1
• InChI Key： LUYGYUGZSGMKOX-INIZCTEOSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H](CC1C2=C(NC=1)C=CC=C2)CO

Additional information on N-alpha-Cbz-L-tryptophanol

Introduction to N-alpha-Cbz-L-tryptophanol (CAS No. 58889-48-8)

N-alpha-Cbz-L-tryptophanol, a derivative of the essential amino acid L-tryptophan, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. The chemical structure of this compound features a carbobenzyloxy (Cbz) group attached to the amino group of L-tryptophanol, which enhances its stability and reactivity in various synthetic and analytical applications. With a CAS number of 58889-48-8, this compound has been extensively studied for its potential applications in drug development and biochemical research.

The synthesis of N-alpha-Cbz-L-tryptophanol involves a series of well-established organic reactions, including protection-deprotection strategies and peptide coupling techniques. The introduction of the Cbz group at the alpha position of L-tryptophanol not only serves as a protective moiety but also facilitates further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in solid-phase peptide synthesis (SPPS) have further streamlined the preparation of this compound, allowing for higher yields and purities.

In the realm of pharmaceutical research, N-alpha-Cbz-L-tryptophanol has garnered attention for its role in the development of peptidomimetics and enzyme inhibitors. The tryptophan residue is known for its ability to form stable hydrogen bonds and participate in hydrophobic interactions, making it an ideal candidate for designing molecules that interact with biological targets. For instance, studies have shown that peptidomimetics incorporating tryptophan analogs can exhibit improved binding affinity and selectivity towards therapeutic targets such as kinases and proteases.

Moreover, the carbobenzyloxy group in N-alpha-Cbz-L-tryptophanol provides a convenient handle for further derivatization, enabling the construction of diverse molecular libraries. This has been particularly useful in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The compound's versatility has also made it a valuable tool in structural biology, where it is employed to stabilize peptide conformations during X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has highlighted the potential of N-alpha-Cbz-L-tryptophanol in modulating neurotransmitter systems. Tryptophan metabolites have been implicated in various neurological disorders, and derivatives like N-alpha-Cbz-L-tryptophanol may offer insights into the development of new therapeutic strategies. For example, studies have explored its interaction with enzymes involved in serotonin synthesis, suggesting that it could serve as a precursor for designing drugs that modulate mood and cognitive functions.

The compound's stability under various conditions has also made it suitable for industrial applications, particularly in the pharmaceutical industry where consistent quality and performance are paramount. Manufacturers have leveraged its chemical properties to develop robust synthetic routes that ensure high yields and minimal byproduct formation. This has been achieved through optimizing reaction conditions such as temperature, solvent choice, and catalyst systems.

In conclusion, N-alpha-Cbz-L-tryptophanol (CAS No. 58889-48-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique chemical structure, combining the functionalities of L-tryptophanol and the protective Cbz group, makes it an invaluable intermediate in synthetic chemistry. As research continues to uncover new applications for this compound, its importance in drug development and biochemical studies is likely to grow even further.